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Compound of Interest

Compound Name: Regaloside E

Cat. No.: B13449502

For Researchers, Scientists, and Drug Development Professionals

Introduction

Regaloside E is a phenylpropanoid glycoside, a class of natural products recognized for a
variety of biological activities, including potential anti-inflammatory and anticancer properties.
Accurate and reproducible in vitro and in vivo studies rely on the correct preparation and
storage of stock solutions. Dimethyl sulfoxide (DMSO) is a common solvent for dissolving
Regaloside E for experimental use. These application notes provide detailed protocols for the
preparation, storage, and handling of Regaloside E stock solutions in DMSO to ensure
solution integrity and experimental consistency.

Chemical and Physical Data

A summary of the key quantitative data for Regaloside E is presented in Table 1 for easy
reference.

Table 1: Chemical and Physical Properties of Regaloside E
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Property Value Source
CAS Number 123134-21-4 N/A
Molecular Formula C20H26012 N/A
Molecular Weight 458.41 g/mol N/A
Solubility in DMSO =50 mg/mL N/A

Experimental Protocols

Materials
» Regaloside E (solid)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing a 10 mM Regaloside E Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Regaloside E in DMSO.
Adjustments can be made based on the desired final concentration.

o Preparation: Work in a clean, dry environment, preferably a laminar flow hood, to maintain
sterility. Ensure all materials are readily accessible.

e Weighing Regaloside E: Accurately weigh the desired amount of Regaloside E powder
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.58 mg of Regaloside E.
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 Dissolving in DMSO:
o Transfer the weighed Regaloside E into a sterile microcentrifuge tube or vial.

o Add the calculated volume of anhydrous DMSO. For 4.58 mg of Regaloside E, add 1 mL
of DMSO to achieve a 10 mM concentration.

o Cap the tube securely.
 Solubilization:
o Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure that all the solid has completely dissolved and the
solution is clear.

o If necessary, gentle warming (e.g., in a 37°C water bath for a few minutes) can be applied
to aid dissolution.

e Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Protect from light.

Table 2: Recommended Storage Conditions for Regaloside E in DMSO

Storage Temperature Duration Special Conditions
-20°C Up to 1 month Protect from light
-80°C Up to 6 months Protect from light

Application Notes
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o DMSO Quality: Use high-purity, anhydrous DMSO to prevent the introduction of water, which
can affect compound stability and solubility.

» Working Solutions: Prepare fresh working solutions by diluting the stock solution in the
appropriate cell culture medium or buffer immediately before use. The final concentration of
DMSO in the experimental setup should be kept low (typically <0.5%) to avoid solvent-
induced cytotoxicity.

 Stability: The stability of phenylpropanoid glycosides in solution can be variable. It is
recommended to use freshly prepared stock solutions whenever possible and to minimize
the number of freeze-thaw cycles.

Putative Signhaling Pathway Modulation

Phenylpropanoid glycosides have been reported to exhibit anti-inflammatory effects, often
through the modulation of key signaling pathways such as the Nuclear Factor-kappa B (NF-kB)
and Mitogen-Activated Protein Kinase (MAPK) pathways. These pathways are critical
regulators of the inflammatory response, controlling the expression of pro-inflammatory
cytokines and enzymes.

The diagram below illustrates a potential mechanism by which a phenylpropanoid glycoside
like Regaloside E might exert its anti-inflammatory effects.
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Caption: Putative anti-inflammatory signaling pathway modulated by Regaloside E.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b13449502?utm_src=pdf-body-img
https://www.benchchem.com/product/b13449502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13449502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE iy & i

Experimental Workflow for Stock Solution
Preparation

The following diagram outlines the general workflow for preparing Regaloside E stock

solutions.
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Caption: Workflow for preparing Regaloside E stock solutions.

» To cite this document: BenchChem. [Preparing Regaloside E Stock Solutions in DMSO:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13449502#preparing-regaloside-e-stock-solutions-in-

dmso]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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